Cas no 89542-35-8 (Benzothiazolium, 3-[(4-methylphenyl)methyl]-, bromide)

• Product Name: Benzothiazolium, 3-[(4-methylphenyl)methyl]-, bromide
• CAS No: 89542-35-8
• MF: C₁₅H₁₄BrNS
• MW: 320.247361660004
• CID: 597181
• PubChem ID: 13154507
• Update Time: 2025-04-19

Benzothiazolium, 3-[(4-methylphenyl)methyl]-, bromide Chemical and Physical Properties

Names and Identifiers

• Benzothiazolium, 3-[(4-methylphenyl)methyl]-, bromide
• 3-[(4-methylphenyl)methyl]-1,3-benzothiazol-3-ium,bromide
• 3-[(4-Methylphenyl)methyl]-1,3-benzothiazol-3-ium bromide
• AKOS024342266
• 89542-35-8
• DTXSID20522714

• Inchi： 1S/C15H14NS.BrH/c1-12-6-8-13(9-7-12)10-16-11-17-15-5-3-2-4-14(15)16;/h2-9,11H,10H2,1H3;1H/q+1;/p-1
• InChI Key： DYIUYECNYHLJSN-UHFFFAOYSA-M
• SMILES： [Br-].S1C=[N+](C2C=CC=CC1=2)CC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 319.00303g/mol
• Monoisotopic Mass: 319.00303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.1Ų